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Compound of Interest

Compound Name: 1-Chloronaphthalene

Cat. No.: B1664548 Get Quote

Technical Support Center: Safe Handling of 1-
Chloronaphthalene
This guide provides essential safety information, troubleshooting advice, and handling

protocols to minimize the toxicity risks of 1-Chloronaphthalene in a shared research facility.

Frequently Asked Questions (FAQs)
Q1: What is 1-Chloronaphthalene and what are its primary hazards?

A1: 1-Chloronaphthalene is a colorless to yellowish, oily liquid.[1][2] It is classified as a

hazardous substance with the following primary risks:

Harmful if swallowed.[3][4]

Causes skin and serious eye irritation.[3][4]

May cause respiratory irritation.[3][4]

Very toxic to aquatic life, with long-lasting effects.[1][2][3][4]

Long-term or repeated exposure may cause liver damage.[1][2]

Q2: What are the main routes of exposure to 1-Chloronaphthalene?
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A2: Exposure can occur through inhalation of its vapors, skin contact, eye contact, and

ingestion.[1][2]

Q3: Are there established occupational exposure limits for 1-Chloronaphthalene?

A3: Currently, there are no specific Permissible Exposure Limits (PELs) from the Occupational

Safety and Health Administration (OSHA) for 1-Chloronaphthalene.[5] Similarly, specific

Recommended Exposure Limits (RELs) from the National Institute for Occupational Safety and

Health (NIOSH) and Threshold Limit Values (TLVs) from the American Conference of

Governmental Industrial Hygienists (ACGIH) for 1-chloronaphthalene are not established. For

related compounds like trichloronaphthalene, a TLV-TWA of 5 mg/m³ has been set by ACGIH.

[6] Given the lack of specific limits for 1-chloronaphthalene, all work should be conducted in a

manner that minimizes any potential for exposure.

Q4: What are the symptoms of exposure to 1-Chloronaphthalene?

A4: Short-term exposure can lead to irritation of the eyes, skin, and respiratory tract, presenting

as redness, pain, coughing, sore throat, or nausea.[1][2] Chronic exposure may lead to a skin

condition known as chloracne and potential liver damage.[7]
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Issue Possible Cause Recommended Action

Mild respiratory irritation

(coughing, sore throat)

Inadequate ventilation or

improper handling leading to

vapor inhalation.

1. Immediately move to an

area with fresh air. 2. Seek

medical attention if symptoms

persist or worsen. 3. Review

handling procedures to ensure

work is performed in a certified

chemical fume hood.

Skin redness or irritation
Direct skin contact with 1-

Chloronaphthalene.

1. Remove any contaminated

clothing immediately. 2. Wash

the affected skin area

thoroughly with soap and

water for at least 15 minutes.

3. Seek medical attention if

irritation persists. 4. Ensure

appropriate chemical-resistant

gloves are worn for all future

handling.

Eye irritation or redness
Splash or vapor exposure to

the eyes.

1. Immediately flush eyes with

copious amounts of water for

at least 15 minutes, holding

the eyelids open. 2. Remove

contact lenses if present and

easy to do. 3. Seek immediate

medical attention. 4. Always

wear chemical safety goggles

when handling the substance.

Accidental spill of 1-

Chloronaphthalene

Improper handling, container

failure, or accident.

1. Evacuate the immediate

area and alert others. 2. If the

spill is small and you are

trained to handle it, follow the

approved spill cleanup protocol

(see Experimental Protocols).

3. For large spills, or if you are

not trained, contact the
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facility's emergency response

team. 4. Do not allow the

substance to enter drains or

waterways.[1]

Quantitative Toxicity Data
The following table summarizes available quantitative toxicity data for 1-Chloronaphthalene.

Parameter Value Species Reference

Oral LD50 1,540 mg/kg Rat [4]

LC50 (Fish) 2.3 mg/L (96 hours)
Lepomis macrochirus

(Bluegill)
[4]

EC50 (Aquatic

Invertebrate)
0.81 mg/L (48 hours)

Daphnia magna

(Water flea)
[4]

OSHA PEL Not Established N/A [5]

NIOSH REL Not Established N/A

ACGIH TLV Not Established N/A

Experimental Protocols
Protocol 1: Safe Handling and Use of 1-
Chloronaphthalene
Objective: To outline the standard procedure for the safe handling and use of 1-
Chloronaphthalene to minimize exposure to research personnel.

Materials:

1-Chloronaphthalene

Certified Chemical Fume Hood
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Personal Protective Equipment (PPE):

Chemical safety goggles

Chemical-resistant gloves (e.g., Viton®, Barrier®)

Lab coat

Appropriate glassware and equipment

Designated and labeled waste container for halogenated organic waste

Methodology:

Pre-Experiment Preparation: 1.1. Review the Safety Data Sheet (SDS) for 1-
Chloronaphthalene. 1.2. Ensure the chemical fume hood is operational and has a valid

certification. 1.3. Don all required PPE before handling the chemical. 1.4. Designate a

specific area within the fume hood for the experiment.

Handling Procedure: 2.1. Conduct all manipulations of 1-Chloronaphthalene, including

weighing and transferring, inside the certified chemical fume hood. 2.2. Use the smallest

quantity of the chemical necessary for the experiment. 2.3. Keep all containers of 1-
Chloronaphthalene tightly sealed when not in use. 2.4. Avoid actions that could generate

aerosols or vapors.

Post-Experiment Procedure: 3.1. Decontaminate all equipment and glassware that came into

contact with 1-Chloronaphthalene. 3.2. Dispose of all waste, including contaminated

consumables, in the designated halogenated organic waste container. 3.3. Wipe down the

work area within the fume hood with an appropriate solvent. 3.4. Remove PPE and wash

hands thoroughly with soap and water.

Protocol 2: Spill Response and Decontamination
Objective: To provide a safe and effective procedure for managing small spills of 1-
Chloronaphthalene.

Materials:
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Spill kit containing:

Inert absorbent material (e.g., vermiculite, sand)

Chemical-resistant gloves

Safety goggles

Disposable lab coat or apron

Waste bags and labels for hazardous waste

Soap and water solution

Methodology:

Immediate Response: 1.1. Alert personnel in the immediate vicinity of the spill. 1.2. Evacuate

the area if the spill is large or if there is inadequate ventilation. 1.3. If safe to do so, eliminate

all ignition sources.

Spill Containment and Cleanup (for small, manageable spills): 2.1. Don appropriate PPE

from the spill kit. 2.2. Contain the spill by surrounding it with inert absorbent material. 2.3.

Carefully apply the absorbent material over the spill, working from the outside in. 2.4. Allow

the 1-Chloronaphthalene to be fully absorbed. 2.5. Collect the absorbed material using

non-sparking tools and place it in a labeled hazardous waste bag.

Decontamination: 3.1. Clean the spill area with a soap and water solution. 3.2. Collect all

cleaning materials and contaminated PPE and place them in the hazardous waste bag. 3.3.

Seal the waste bag and arrange for its disposal through the facility's hazardous waste

management program.

Reporting: 4.1. Report the incident and the cleanup procedure to the laboratory supervisor

and the facility's safety officer.
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Preparation Handling Post-Experiment

Review SDS Verify Fume Hood Don PPE Work in Fume Hood Use Minimal Quantity Keep Containers Sealed Decontaminate Equipment Dispose of Waste Clean Work Area Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Chloronaphthalene.
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Caption: Overview of 1-Chloronaphthalene toxicity pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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